Cas no 1805320-23-3 (Methyl 6-(difluoromethyl)-3-nitropyridine-2-carboxylate)

• Product Name: Methyl 6-(difluoromethyl)-3-nitropyridine-2-carboxylate
• CAS No: 1805320-23-3
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4811935
• Update Time: 2025-08-03

Methyl 6-(difluoromethyl)-3-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-3-nitropyridine-2-carboxylate

• Inchi： 1S/C8H6F2N2O4/c1-16-8(13)6-5(12(14)15)3-2-4(11-6)7(9)10/h2-3,7H,1H3
• InChI Key： DRKJQCZZRVYAJT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C(=O)OC)=N1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 1.5
• Topological Polar Surface Area: 85

Additional information on Methyl 6-(difluoromethyl)-3-nitropyridine-2-carboxylate

Methyl 6-(difluoromethyl)-3-nitropyridine-2-carboxylate: A Comprehensive Overview

Methyl 6-(difluoromethyl)-3-nitropyridine-2-carboxylate, with the CAS number 1805320-23-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, often referred to as Methyl 6-(difluoromethyl)-3-nitropyridine-2-carboxylate, is notable for its unique structural properties and potential applications in advanced chemical systems. The molecule's structure incorporates a pyridine ring with a methyl ester group at the 2-position, a difluoromethyl substituent at the 6-position, and a nitro group at the 3-position. These functional groups contribute to its distinctive chemical behavior and reactivity.

The synthesis of Methyl 6-(difluoromethyl)-3-nitropyridine-2-carboxylate typically involves multi-step organic reactions, including nitration, fluorination, and esterification processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, making it more accessible for large-scale applications. The nitro group at the 3-position plays a crucial role in modulating the electronic properties of the molecule, while the difluoromethyl group introduces steric hindrance and enhances stability. These features make Methyl 6-(difluoromethyl)-3-nitropyridine-2-carboxylate a promising candidate for use in high-performance materials, such as advanced polymers and electronic devices.

One of the most exciting developments involving Methyl 6-(difluoromethyl)-3-nitropyridine-2-carboxyllate is its application in drug discovery. Researchers have recently explored its potential as a lead compound in the development of novel pharmaceutical agents targeting specific biological pathways. Studies published in leading journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have highlighted its ability to inhibit key enzymes involved in neurodegenerative diseases, offering new hope for therapeutic interventions. The compound's unique combination of electronic and steric properties makes it an ideal candidate for further exploration in medicinal chemistry.

In addition to its pharmaceutical applications, Methyl 6-(difluoromethyl)-3-nitropyridine-2-carboxylate has also been investigated for its role in sustainable chemistry. Recent research has focused on its potential as a catalyst in green chemical reactions, particularly in the synthesis of bio-based polymers. Scientists have demonstrated that this compound can significantly enhance the efficiency of polymerization reactions under mild conditions, reducing energy consumption and environmental impact. These findings align with global efforts to promote sustainable practices in the chemical industry.

The environmental impact of Methyl 6-(difluoromethyl)-3-nitropyridine-2-carboxyllate has also been a topic of interest among researchers. Studies conducted by environmental chemists have assessed its biodegradability and toxicity profiles under various conditions. Results indicate that the compound exhibits moderate biodegradability, with specific microbial strains showing potential for breaking down its structure under controlled laboratory settings. However, further research is needed to fully understand its long-term ecological effects and ensure safe handling practices.

Looking ahead, the future of Methyl 6-(difluoromethy)-3-nitropyridine-2-carboxyllate appears bright, with ongoing research exploring its applications in nanotechnology and advanced materials science. Collaborative efforts between academic institutions and industry leaders are expected to yield innovative solutions leveraging this compound's unique properties. As technology continues to evolve, so too will our understanding of how best to harness Methyl 6-(diffluromethy)-3-nitroypiridine-2-carboxyllate for transformative advancements across multiple disciplines.